Cas no 326864-86-2 (N-(2-Bromopyrido[1,2-b][2,4]benzodiazepin-6(11H)-ylidene)-2-propenamide)

• Product Name: N-(2-Bromopyrido[1,2-b][2,4]benzodiazepin-6(11H)-ylidene)-2-propenamide
• CAS No: 326864-86-2
• MF: C₁₆H₁₂BrN₃O
• MW: 342.189982414246
• CID: 5447075
• PubChem ID: 2315236
• Update Time: 2025-09-25

N-(2-Bromopyrido[1,2-b][2,4]benzodiazepin-6(11H)-ylidene)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-11H-pyrido[1,2-b][2,4]benzodiazepin-6-ylidene)prop-2-enamide
• EN300-26615055
• Z56782255
• 326864-86-2
• AKOS030659708
• AB00710187-01
• N-{14-bromo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3(8),4,6,10,12,14-hexaen-9-ylidene}prop-2-enamide
• N-(2-Bromopyrido[1,2-b][2,4]benzodiazepin-6(11H)-ylidene)-2-propenamide

• Inchi： 1S/C16H12BrN3O/c1-2-15(21)19-16-13-6-4-3-5-11(13)9-20-10-12(17)7-8-14(20)18-16/h2-8,10H,1,9H2
• InChI Key： XOFIBHBYQROHBG-UHFFFAOYSA-N
• SMILES： C(N=C1C2=CC=CC=C2CN2C=C(Br)C=CC2=N1)(=O)C=C

Computed Properties

• Exact Mass: 341.01637g/mol
• Monoisotopic Mass: 341.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 438.3±55.0 °C(Predicted)
• pka: 0.28±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines